Cas no 663191-76-2 (1-Azabicyclo[2.2.2]octane, 3-[(6-chloro-3-pyridazinyl)oxy]-)
663191-76-2 structure
Product Name:1-Azabicyclo[2.2.2]octane, 3-[(6-chloro-3-pyridazinyl)oxy]-
CAS No:663191-76-2
MF:C11H14ClN3O
MW:239.701361179352
CID:1717728
Update Time:2024-11-27
1-Azabicyclo[2.2.2]octane, 3-[(6-chloro-3-pyridazinyl)oxy]- Chemical and Physical Properties
Names and Identifiers
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- 1-Azabicyclo[2.2.2]octane, 3-[(6-chloro-3-pyridazinyl)oxy]-
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- Inchi: 1S/C11H14ClN3O/c12-10-1-2-11(14-13-10)16-9-7-15-5-3-8(9)4-6-15/h1-2,8-9H,3-7H2
- InChI Key: MCAXDSHKPBDHIW-UHFFFAOYSA-N
- SMILES: N12CCC(CC1)C(OC1=NN=C(Cl)C=C1)C2
Computed Properties
- Exact Mass: 239.08272
Experimental Properties
- Density: 1.34±0.1 g/cm3(Predicted)
- Boiling Point: 406.3±35.0 °C(Predicted)
- PSA: 38.25
- pka: 8.61±0.33(Predicted)
1-Azabicyclo[2.2.2]octane, 3-[(6-chloro-3-pyridazinyl)oxy]- Related Literature
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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